N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(2-benzylsulfanylethyl)-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H21NO2S/c1-22-18-10-7-16(8-11-18)9-12-19(21)20-13-14-23-15-17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,20,21)/b12-9+
• InChI Key: TVRSUGDDKFGFDM-FMIVXFBMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NCCSCC2=CC=CC=C2
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NCCSCC2=CC=CC=C2
• Molecular Formula: C19H21NO2S
• Molecular Weight: 327.4 g/mol

Description

N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide, also known as BMEA, is a chemical compound that has been widely used in scientific research for its unique properties. BMEA is a small molecule with a molecular weight of 327.43 g/mol and a chemical formula of C19H21NO2S.

Mechanism of Action

The mechanism of action of N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide is not fully understood. However, it has been suggested that N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide may work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in inflammation and tumor growth. N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide has also been found to have anti-oxidant effects, which may help to protect cells from oxidative damage. In addition, N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide has been shown to reduce the proliferation of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide in lab experiments is that it is a small molecule that can easily penetrate cells and tissues. N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide is also relatively stable and can be stored for long periods of time. However, one limitation of using N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are many future directions for research on N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide. One potential area of research is the development of N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide-based drugs for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to understand the mechanism of action of N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide and to identify its molecular targets. Finally, research is needed to determine the safety and toxicity of N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide in humans, which is necessary for its development as a therapeutic agent.

Scientific Research Applications

N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide has been widely used in scientific research for its unique properties. It has been found to have anti-tumor, anti-inflammatory, and anti-oxidant effects. N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. Additionally, N-[2-(benzylthio)ethyl]-3-(4-methoxyphenyl)acrylamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.